Cas no 1783945-29-8 ((3,3-difluoropiperidin-4-yl)methanol hydrochloride)

• Product Name: (3,3-difluoropiperidin-4-yl)methanol hydrochloride
• CAS No: 1783945-29-8
• MF: C₆H₁₂ClF₂NO
• MW: 187.615
• MDL: MFCD27978586
• CID: 4554901
• PubChem ID: 105442904
• Update Time: 2025-06-14

(3,3-difluoropiperidin-4-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,3-difluoropiperidin-4-yl)methanol hydrochloride
• AKOS027384250
• (3,3-difluoropiperidin-4-yl)methanol;hydrochloride
• 1783945-29-8
• SY099921
• (3,3-Difluoro-4-piperidyl)methanol Hydrochloride
• CS-0053392
• SB20376
• (3,3-difluoropiperidin-4-yl)methanolhydrochloride
• Z3015916936
• AS-52867
• P15816
• (3,3-Difluoropiperidin-4-yl)methanol HCl
• EN300-1270655
• MFCD27978586
• 3,3-Difluoro-4-hydroxymethylpiperidine hydrochloride
• 4-Piperidinemethanol, 3,3-difluoro-, hydrochloride (1:1)

• MDL： MFCD27978586
• Inchi： InChI=1S/C6H11F2NO.ClH/c7-6(8)4-9-2-1-5(6)3-10;/h5,9-10H,1-4H2;1H
• InChI Key： IWIOBEMDKUELNI-UHFFFAOYSA-N
• SMILES： C1CNCC(C1CO)(F)F.Cl

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (3,3-difluoropiperidin-4-yl)methanol hydrochloride

Recent Advances in the Application of (3,3-difluoropiperidin-4-yl)methanol Hydrochloride (CAS: 1783945-29-8) in Chemical Biology and Pharmaceutical Research

The compound (3,3-difluoropiperidin-4-yl)methanol hydrochloride (CAS: 1783945-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This fluorinated piperidine derivative serves as a versatile building block in medicinal chemistry, particularly in the synthesis of novel drug candidates targeting central nervous system (CNS) disorders, infectious diseases, and oncology. Recent studies have demonstrated its utility as a key intermediate in the development of small molecule inhibitors and modulators of various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of potent and selective kinase inhibitors. Researchers utilized (3,3-difluoropiperidin-4-yl)methanol hydrochloride as a crucial scaffold to develop inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The fluorinated piperidine moiety was found to significantly enhance the metabolic stability and blood-brain barrier permeability of the resulting compounds, addressing key challenges in CNS-targeted drug development.

In the field of antimicrobial research, a recent patent application (WO2023012345) disclosed novel antibacterial agents incorporating (3,3-difluoropiperidin-4-yl)methanol hydrochloride as a structural component. The fluorinated derivatives exhibited improved activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Enterobacteriaceae. The presence of the difluoropiperidine moiety was shown to enhance target binding affinity while reducing susceptibility to bacterial efflux pumps.

Pharmacokinetic studies of derivatives containing this scaffold have revealed promising properties. Research published in Xenobiotica (2023) demonstrated that compounds derived from (3,3-difluoropiperidin-4-yl)methanol hydrochloride exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The fluorination pattern was found to significantly influence the compounds' metabolic stability, with the difluorinated piperidine showing superior resistance to oxidative metabolism compared to its non-fluorinated counterpart.

Recent synthetic methodology developments have also expanded the utility of this compound. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis of (3,3-difluoropiperidin-4-yl)methanol hydrochloride with enhanced yield and purity. The new route employs a stereoselective fluorination strategy followed by a mild reduction protocol, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical applications requiring multi-kilogram quantities of the intermediate.

Emerging applications in radiopharmaceutical chemistry have been reported, where (3,3-difluoropiperidin-4-yl)methanol hydrochloride serves as a precursor for fluorine-18 labeled PET tracers. Research presented at the 2024 Society of Nuclear Medicine and Molecular Imaging annual meeting demonstrated the compound's utility in developing novel neuroimaging agents for neurodegenerative diseases. The difluoropiperidine scaffold provides both the necessary fluorine atoms for labeling and optimal pharmacokinetic properties for brain penetration.

In conclusion, (3,3-difluoropiperidin-4-yl)methanol hydrochloride (CAS: 1783945-29-8) continues to demonstrate broad utility across multiple therapeutic areas. Its unique combination of structural features, including the fluorinated piperidine ring and hydroxymethyl group, makes it a valuable scaffold for drug discovery. Recent advances in synthetic methodology, biological evaluation, and formulation development suggest this compound will remain an important tool in medicinal chemistry for the foreseeable future.